2-Chloro-4-cyclopropoxybenzonitrile

• Molecular Formula: C10H8ClNO
• Molecular Weight: 193.63 g/mol
• IUPAC Name: 2-chloro-4-cyclopropyloxybenzonitrile
• InChI: InChI=1S/C10H8ClNO/c11-10-5-9(13-8-3-4-8)2-1-7(10)6-12/h1-2,5,8H,3-4H2
• InChI Key: WAYIAMSRALUFDK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)C#N)Cl

Description

2-Chloro-4-cyclopropoxybenzonitrile is an aromatic nitrile derivative featuring a chlorine atom at the 2-position and a cyclopropoxy group at the 4-position of the benzene ring. This compound is hypothesized to serve as an intermediate in agrochemical or pharmaceutical synthesis, leveraging its nitrile functionality and substituent-driven reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-4-cyclopropoxybenzonitrile can be achieved through several methods. One common approach involves the reaction of 2-chlorobenzonitrile with cyclopropyl alcohol in the presence of a base such as potassium carbonate. The reaction is typically carried out under reflux conditions to facilitate the formation of the desired product.

Another method involves the use of a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling, where 2-chlorobenzonitrile is reacted with a cyclopropylboronic acid derivative in the presence of a palladium catalyst and a base .

Industrial Production Methods

Industrial production of 2-Chloro-4-cyclopropoxybenzonitrile may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced catalytic systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-4-cyclopropoxybenzonitrile can undergo various chemical reactions, including:

Nucleophilic Substitution: The chloro group can be replaced by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation: The cyclopropoxy group can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: The nitrile group can be reduced to form primary amines using reducing agents like lithium aluminum hydride.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide or potassium thiolate in polar aprotic solvents.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or catalytic hydrogenation.

Major Products Formed

Nucleophilic Substitution: Formation of substituted benzonitriles.

Oxidation: Formation of cyclopropanone derivatives or carboxylic acids.

Reduction: Formation of primary amines.

Scientific Research Applications

2-Chloro-4-cyclopropoxybenzonitrile has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a pharmacophore in drug design and development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Chloro-4-cyclopropoxybenzonitrile involves its interaction with specific molecular targets. For instance, in biological systems, it may interact with enzymes or receptors, leading to modulation of their activity. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Below is a comparative analysis of key structural analogs, supported by data from diverse sources:

Compound Name	CAS	Molecular Formula	Molecular Weight	Substituent (Position)	Melting Point	Key Properties/Applications
2-Chloro-4-cyclopropoxybenzonitrile	Not provided	C₁₀H₇ClNO	~192.45	Cl (2), cyclopropoxy (4)	Not available	Hypothesized agrochemical applications; balanced steric/electronic profile
2-Chloro-4-hydroxybenzonitrile	3336-16-1	C₇H₄ClNO	153.57	Cl (2), hydroxy (4)	160°C (dec.)	High polarity due to -OH; synthesis intermediate
2-Chloro-4-phenylbenzonitrile	5435-92-7	C₁₃H₈ClN	213.45	Cl (2), phenyl (4)	Not provided	Lipophilic; biochemical reagent or organic electronics
Quinoline-derived analog	1246685-70-0	C₂₇H₂₀Cl₂F₃N₂O₃	~563.36	Multiple substituents	Not provided	Likely pharmaceutical (kinase inhibition)

Substituent Effects and Reactivity

2-Chloro-4-hydroxybenzonitrile (CAS 3336-16-1)

• Substituent Impact : The hydroxy group at position 4 enhances polarity and hydrogen-bonding capacity, contributing to its high melting point (160°C with decomposition) .
• Reactivity : The -OH group facilitates nucleophilic substitutions or derivatization (e.g., etherification), making it a versatile synthetic intermediate.

2-Chloro-4-phenylbenzonitrile (CAS 5435-92-7)

• Substituent Impact : The phenyl group increases lipophilicity and molecular weight (213.45 g/mol), favoring applications in hydrophobic environments (e.g., biochemical assays) .
• Steric Effects : Bulkier phenyl substituent may hinder reactivity at the nitrile group compared to smaller analogs.

Quinoline-derived Analog (CAS 1246685-70-0)

• Substituent Impact: The trifluoromethyl (-CF₃) and quinoline groups enhance metabolic stability and target binding, typical in kinase inhibitors .
• Complexity : Extended structure (~563.36 g/mol) likely reduces solubility but improves specificity for biological targets.

2-Chloro-4-cyclopropoxybenzonitrile

• Hypothesized Properties : Lower melting point than 2-chloro-4-hydroxybenzonitrile (due to lack of H-bonding) but higher solubility in organic solvents than the phenyl analog.